Cas no 1804488-54-7 (2-(Aminomethyl)-5-cyano-3-(difluoromethyl)-6-fluoropyridine)

• Product Name: 2-(Aminomethyl)-5-cyano-3-(difluoromethyl)-6-fluoropyridine
• CAS No: 1804488-54-7
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4807801
• Update Time: 2025-06-10

2-(Aminomethyl)-5-cyano-3-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-cyano-3-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C8H6F3N3/c9-7(10)5-1-4(2-12)8(11)14-6(5)3-13/h1,7H,3,13H2
• InChI Key： YDYUOTDFVUHTJL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(N=C1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-5-cyano-3-(difluoromethyl)-6-fluoropyridine

Professional Introduction to 2-(Aminomethyl)-5-cyano-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1804488-54-7)

2-(Aminomethyl)-5-cyano-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1804488-54-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, holds promise for various applications in drug discovery and development. The presence of multiple fluorine atoms, a cyano group, and an aminomethyl substituent makes it a versatile scaffold for designing novel bioactive molecules.

The chemical structure of 2-(aminomethyl)-5-cyano-3-(difluoromethyl)-6-fluoropyridine is highly intriguing due to its combination of electron-withdrawing and electron-donating groups. The aminomethyl moiety introduces a nucleophilic center, which can be exploited for further functionalization, while the cyano and difluoromethyl groups contribute to the compound's overall electronic properties. These features make it an attractive candidate for exploring new pharmacophores and interaction mechanisms with biological targets.

In recent years, there has been a growing interest in fluorinated pyridines as key structural elements in pharmaceutical compounds. The introduction of fluorine atoms into pyridine rings can significantly alter the physicochemical properties of molecules, including their metabolic stability, lipophilicity, and binding affinity. Studies have demonstrated that fluorine substitution can enhance the potency and selectivity of drug candidates, making them more effective in therapeutic settings. The compound 2-(aminomethyl)-5-cyano-3-(difluoromethyl)-6-fluoropyridine exemplifies this trend by incorporating multiple fluorine atoms at strategic positions within its structure.

One of the most compelling aspects of 2-(aminomethyl)-5-cyano-3-(difluoromethyl)-6-fluoropyridine is its potential as a building block for more complex drug molecules. The presence of the aminomethyl group allows for further derivatization through amide or urea bond formation, which is a common strategy in medicinal chemistry for enhancing binding interactions with biological targets. Additionally, the cyano group can serve as a handle for further functionalization, enabling the introduction of other pharmacophoric elements or modifications.

The compound's unique electronic distribution, influenced by the combined effects of the cyano group and the two fluorine atoms, makes it an interesting candidate for studying intermolecular interactions. These interactions are crucial for understanding how drug molecules recognize and bind to their biological targets, such as enzymes or receptors. By leveraging computational methods and experimental techniques, researchers can gain insights into the binding affinities and mechanisms of action of derivatives of 2-(aminomethyl)-5-cyano-3-(difluoromethyl)-6-fluoropyridine.

Recent advancements in drug discovery have highlighted the importance of high-throughput screening (HTS) and virtual screening techniques for identifying novel lead compounds. The structural features of 2-(aminomethyl)-5-cyano-3-(difluoromethyl)-6-fluoropyridine make it a suitable candidate for these approaches. By integrating this compound into HTS campaigns or virtual screening databases, researchers can rapidly assess its potential as a starting point for developing new therapeutic agents.

The pharmacological profile of 2-(aminomethyl)-5-cyano-3-(difluoromethyl)-6-fluoropyridine remains an area of active investigation. Preliminary studies have suggested that derivatives of this compound may exhibit promising activities against various biological targets relevant to human health. For instance, modifications to the aminomethyl group could lead to compounds with enhanced binding affinity to specific enzymes or receptors involved in metabolic pathways or signal transduction processes.

The role of fluorinated heterocycles in medicinal chemistry is well-documented, with numerous examples demonstrating their contribution to drug efficacy and safety. The incorporation of fluorine atoms into pyridine rings can improve metabolic stability by preventing unwanted hydrolysis or oxidation reactions. Additionally, fluorine substitution can modulate lipophilicity, influencing how well a drug molecule crosses biological membranes and reaches its target site.

In conclusion, 2-(aminomethyl)-5-cyano-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1804488-54-7) represents a promising scaffold for developing novel pharmaceutical compounds. Its unique structural features, including multiple fluorine atoms and an aminomethyl substituent, make it an attractive candidate for further exploration in drug discovery and development. By leveraging advances in computational chemistry and experimental techniques, researchers can unlock the full potential of this compound as a building block for next-generation therapeutic agents.